N-(4-((4-(1H-Indol-3-yl)piperidin-1-yl)methyl)thiazol-2-yl)acetamide

• Molecular Formula: C19H22N4OS
• Molecular Weight: 354.5 g/mol
• IUPAC Name: N-[4-[[4-(1H-indol-3-yl)piperidin-1-yl]methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C19H22N4OS/c1-13(24)21-19-22-15(12-25-19)11-23-8-6-14(7-9-23)17-10-20-18-5-3-2-4-16(17)18/h2-5,10,12,14,20H,6-9,11H2,1H3,(H,21,22,24)
• InChI Key: DYTSCTCKPLFAQP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)CN2CCC(CC2)C3=CNC4=CC=CC=C43

Description

N-(4-((4-(1H-Indol-3-yl)piperidin-1-yl)methyl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H22N4OS and its molecular weight is 354.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Acetylamino-4-chloromethylthiazole (480 mg), 3-(4-piperidyl)indole (500 mg) and sodium hydrogen carbonate (310 mg) was refluxed in a mixture of N,N-dimethylformamide (5 ml) and tetrahydrofuran (7 ml) for 1 hour and 40 minutes. After the reaction mixture cooled to ambient temperature, it was concentrated under reduced pressure. After addition of water (50 ml), the residue was extracted with ethyl acetate (50 ml) twice. The extract was washed with a saturated aqueous solution of sodium chloride, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was subjected to column chromatography on silica gel and elution was carried out with a mixture of chloroform and methanol (30:1 V/V). The eluate gave 2-acetylamino-4-[4-(3-indolyl)piperidinomethyl]thiazole (270 mg).